Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H19F3N2O2/c1-9(2,3)18-8(17)16-6-4-10(15,5-7-16)11(12,13)14/h4-7,15H2,1-3H3
• InChI Key: NYPUFDUCDMKIGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C(F)(F)F)N
• Molecular Formula: C11H19F3N2O2
• Molecular Weight: 268.28 g/mol
• CAS No.: 1211582-61-4

Description

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. This compound is characterized by the presence of a tert-butyl group, an amino group, and a trifluoromethyl group attached to a piperidine ring. It is commonly used in organic synthesis and has various applications in scientific research.

Scientific Research Applications

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibitors and receptor ligands.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel pharmaceuticals.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Safety and Hazards

The compound is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

The primary targets of Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .

Mode of Action

This suggests that it may interact with its targets through similar mechanisms .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

More research is needed to determine the compound’s specific effects at the molecular and cellular levels .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown. Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate typically involves the reaction of tert-butyl 4-amino-4-(trifluoromethyl)piperidine with a suitable carboxylating agent. One common method involves the use of tert-butyl chloroformate as the carboxylating agent. The reaction is usually carried out in the presence of a base such as triethylamine, and the reaction conditions include stirring the mixture at room temperature for several hours.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Secondary amines.

Substitution: Substituted piperidine derivatives.

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl 4-amino-3-(trifluoromethyl)piperidine-1-carboxylate
• Tert-butyl 4-(4-aminomethyl)phenyl)piperidine-1-carboxylate

Uniqueness

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate is unique due to the presence of the trifluoromethyl group, which imparts distinct electronic and steric properties. This makes it a valuable compound in the design of molecules with specific biological activities and chemical reactivity.

Synthesis routes and methods

Procedure details

10% Palladium on carbon (a catalytic amount) is added carefully to a solution of 4-(benzyloxycarbonyl)amino-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)piperidine (3d) (1 equiv.) in EtOH, and the mixture is shaken under H2 (50 psi) on a Parr apparatus. When the reaction is complete, the solution is filtered through a pad of celite®, and the filter pad is washed with EtOH. The filtrate is concentrated to yield the title compound.